![molecular formula C23H26N4O7S3 B2432277 6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(N,N-dimethylsulfamoyl)benzoate CAS No. 877642-27-8](/img/structure/B2432277.png)
6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(N,N-dimethylsulfamoyl)benzoate
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Description
6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(N,N-dimethylsulfamoyl)benzoate is a useful research compound. Its molecular formula is C23H26N4O7S3 and its molecular weight is 566.66. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
- Compounds with thiadiazolyl and thiadiazoline cores have been synthesized and evaluated for their biological activities, including anti-inflammatory, antimicrobial, and antiproliferative effects. For instance, Bekhit et al. (2008) reported on the synthesis of pyrazolyl benzenesulfonamide derivatives with significant anti-inflammatory and antimicrobial activities, highlighting the potential for such compounds in drug development (Bekhit et al., 2008).
Antiproliferative Activity
- Salem et al. (2020) explored the antiproliferative activity of novel heterocyclic systems derived from 6-iodo-2-phenyl-4H-benzo[d][1,3]thiazine-4-thione against cancer cell lines, revealing promising cytotoxic activities against HePG-2 and MCF-7 cell lines (Salem et al., 2020).
Heterocyclic Synthesis
- Research by Norman et al. (2015) on the synthesis and reactivity of pyrazolo[3,4-e][1,2,4]thiadiazines showcases the versatility of thiadiazoline derivatives in creating rare ring systems with potential applications in chemical synthesis and drug design (Norman et al., 2015).
Fungicidal Activity
- Chen et al. (2000) developed 2-alkyl (alkythio)-5-pyrazolyl-1,3,4-oxadiazoles (thiadiazoles) as potential fungicides, demonstrating the agricultural applications of thiadiazoline derivatives (Chen et al., 2000).
Anti-Inflammatory and Analgesic Activities
- Kumar (2022) synthesized thiadiazole pyrazolene anthranilic acid derivatives with significant anti-inflammatory and analgesic activities, underscoring the potential therapeutic applications of these compounds (Kumar, 2022).
properties
IUPAC Name |
[6-[[5-(2-ethylbutanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 4-(dimethylsulfamoyl)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N4O7S3/c1-5-14(6-2)20(29)24-22-25-26-23(36-22)35-13-16-11-18(28)19(12-33-16)34-21(30)15-7-9-17(10-8-15)37(31,32)27(3)4/h7-12,14H,5-6,13H2,1-4H3,(H,24,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCKWJXCWSQLJNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)C(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N4O7S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
566.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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